Cas no 473546-44-0 (Acetic acid;2-butylcyclohexan-1-ol)

• Product Name: Acetic acid;2-butylcyclohexan-1-ol
• CAS No: 473546-44-0
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 2828424
• PubChem ID: 71362938
• Update Time: 2025-04-21

Acetic acid;2-butylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID80786537
• 473546-44-0
• Acetic acid--2-butylcyclohexan-1-ol (1/1)
• Acetic acid;2-butylcyclohexan-1-ol

• Inchi： 1S/C10H20O.C2H4O2/c1-2-3-6-9-7-4-5-8-10(9)11;1-2(3)4/h9-11H,2-8H2,1H3;1H3,(H,3,4)
• InChI Key： BEXYGXOISIHKQB-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CCCC.OC(C)=O

Computed Properties

• Exact Mass: 216.17254462Da
• Monoisotopic Mass: 216.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų